Aminated Multilayer Nb2C MXenes
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of Aminated Multilayer Niobium Carbide MXenes typically involves the selective etching of aluminum layers from the MAX phase precursor, Niobium Aluminum Carbide (Nb2AlC), using hydrofluoric acid (HF) or other etchants . The general reaction can be represented as:
Nb2AlC+3HF→Nb2C+AlF3+3/2H2
After etching, the resulting multilayer Niobium Carbide MXenes are subjected to amination, where amine groups are introduced onto the surface of the MXenes through reactions with amine-containing compounds under controlled conditions .
Industrial Production Methods
Industrial production of Aminated Multilayer Niobium Carbide MXenes involves scaling up the etching and amination processes. This typically requires optimizing reaction conditions, such as temperature, concentration of etchants, and reaction time, to ensure consistent quality and yield of the final product .
Chemical Reactions Analysis
Types of Reactions
Aminated Multilayer Niobium Carbide MXenes undergo various chemical reactions, including:
Oxidation: Exposure to oxygen or water can lead to the oxidation of the surface, forming oxide layers.
Reduction: Reduction reactions can be used to modify the surface properties or to remove oxide layers.
Substitution: Surface functional groups can be substituted with other functional groups to tailor the properties of the MXenes.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various organic compounds for surface functionalization. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .
Major Products
The major products formed from these reactions include oxidized MXenes, reduced MXenes, and functionalized MXenes with tailored surface properties .
Scientific Research Applications
Aminated Multilayer Niobium Carbide MXenes have a wide range of scientific research applications, including:
Mechanism of Action
The mechanism by which Aminated Multilayer Niobium Carbide MXenes exert their effects is primarily related to their unique structure and surface chemistry. The amine groups on the surface can interact with various molecular targets through hydrogen bonding, electrostatic interactions, and covalent bonding. These interactions can modulate the electronic properties, catalytic activity, and biocompatibility of the MXenes .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to Aminated Multilayer Niobium Carbide MXenes include:
Titanium Carbide MXenes (Ti3C2): Known for their high electrical conductivity and mechanical strength.
Vanadium Carbide MXenes (V2C): Noted for their excellent catalytic properties.
Molybdenum Carbide MXenes (Mo2C): Recognized for their high thermal stability and catalytic activity.
Uniqueness
Aminated Multilayer Niobium Carbide MXenes are unique due to their combination of high electrical conductivity, mechanical strength, and the ability to be functionalized with amine groups. This functionalization enhances their applicability in various fields, including energy storage, catalysis, and biomedicine.
Properties
Molecular Formula |
CHNb |
---|---|
Molecular Weight |
105.925 g/mol |
IUPAC Name |
methylidyneniobium |
InChI |
InChI=1S/CH.Nb/h1H; |
InChI Key |
UNASZPQZIFZUSI-UHFFFAOYSA-N |
Canonical SMILES |
C#[Nb] |
Origin of Product |
United States |
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